Cas no 1806099-01-3 (2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806099-01-3
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4798855
• Update Time: 2025-10-20

2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-3-5-4(2-7(16)17)1-6(8(14)15-5)18-9(11,12)13/h1H,2-3H2,(H2,14,15)(H,16,17)
• InChI Key： VFTYYPFQWNCPOY-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(=C(N)N=1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4

Additional information on 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid

Professional Introduction to 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1806099-01-3)

2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806099-01-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure incorporates both fluoromethyl and trifluoromethoxy substituents, which are known to enhance the metabolic stability and binding affinity of molecules, making it a valuable candidate for drug development.

The significance of this compound lies in its ability to serve as a key intermediate in the synthesis of novel therapeutic agents. The presence of an amino group at the 2-position and a carboxylic acid group at the 5-position provides multiple functional handles for further chemical modifications. These modifications can be tailored to target specific biological pathways, thereby increasing the efficacy and selectivity of potential drugs.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate enzyme activity. 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid has been identified as a promising scaffold for designing inhibitors targeting various enzymes involved in cancer metabolism. Studies have shown that compounds with similar structural motifs can interfere with critical metabolic pathways, such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells.

The incorporation of fluorine atoms into the molecular structure is a strategic choice that enhances the pharmacokinetic properties of drug candidates. Fluorine atoms can improve lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. This makes 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques have been employed to identify derivatives of 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid that exhibit enhanced potency against specific disease targets. These computational approaches have accelerated the drug discovery process by predicting binding affinities and optimizing molecular structures before experimental synthesis.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a tool for understanding enzyme mechanisms and developing novel diagnostic probes. By designing analogs with different substituents, researchers can gain insights into how specific enzymes interact with small molecules, providing valuable information for rational drug design.

In conclusion, 2-Amino-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806099-01-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile intermediate for drug development, with applications ranging from cancer metabolism inhibition to enzyme targeting. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the discovery and development of innovative treatments for various diseases.